Cas no 101693-27-0 ((R)-2-(Acetyloxy)-1,1-dimethylethyl Ester Propanoic Acid)

• Product Name: (R)-2-(Acetyloxy)-1,1-dimethylethyl Ester Propanoic Acid
• CAS No: 101693-27-0
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• MDL: MFCD16038966
• CID: 831051
• PubChem ID: 13563147
• Update Time: 2025-10-30

(R)-2-(Acetyloxy)-1,1-dimethylethyl Ester Propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-chloroacridin-9(10H)-one
• 2-Methyl-2-propanyl (2R)-2-acetoxypropanoate
• PROPANOIC ACID, 2-(ACETYLOXY)-, 1,1-DIMETHYLETHYL ESTER, (R)- (9CI)
• tert-Butyl (R)-2-acetoxypropanoate
• Propanoic acid, 2-(acetyloxy)-, 1,1-dimethylethyl ester, (R)-
• Propanoic acid,2-(acetyloxy)-,1,1-dimethylethyl ester,(R)-
• Propanoic acid,2-(acetyloxy)-,1,1-diMethylethyl ester,(R)- (9CI)
• Propanoicacid,2-(acetyloxy)-,1,1-dimethylethylester,(R)-(9CI)
• Tert-butyl (2R)-2-acetyloxypropanoate
• 101693-27-0
• SCHEMBL7361094
• TERT-BUTYL (2R)-2-(ACETYLOXY)PROPANOATE
• BEA69327
• AKOS037650021
• PHNMHWJIWPTKNO-ZCFIWIBFSA-N
• CS-14099
• tert-Butyl(R)-2-acetoxypropanoate
• CS-B0054
• (R)-2-(Acetyloxy)-1,1-dimethylethyl Ester Propanoic Acid

• MDL： MFCD16038966
• Inchi： 1S/C9H16O4/c1-6(12-7(2)10)8(11)13-9(3,4)5/h6H,1-5H3/t6-/m1/s1
• InChI Key： PHNMHWJIWPTKNO-ZCFIWIBFSA-N
• SMILES： O(C([C@@H](C)OC(C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 188.10488
• Monoisotopic Mass: 188.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 1.4

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives